Cas no 1276110-38-3 (tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate
• CAS No: 1276110-38-3
• MF: C₁₅H₂₁IN₆O₂
• MW: 444.270714521408
• MDL: MFCD27987084
• CID: 2094247
• PubChem ID: 58441419
• Update Time: 2025-06-12

tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
• (3R)-1-Boc-3-(4-amino-3-iodo-1H-pyrazolo-[3,4-d]pyrimidin-1-yl)piperidine
• tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate
• (3r)-1-boc-3-(4-amino-3-iodo-1h-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine
• (R)-tert-butyl 3-[4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
• tert-butyl (3R)-3-[4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrim
• 1-Piperidinecarboxylic acid, 3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (3R)-3-[4-amino
• tert-butyl (3R)-3-(4-amino-3-iodopyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
• AS-34047
• YQXAEBHPCJZKKX-SECBINFHSA-N
• (R)-tert-Butyl3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
• tert-butyl (3R)-3-[4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
• CS-0045611
• (R)-tert-butyl3-[4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
• tert-butyl (R)-3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate
• AKOS025290990
• DB-290214
• SCHEMBL1497755
• 1276110-38-3
• MFCD27987084
• tert-butyl (3R)-3-{4-amino-3-iodopyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate
• BBC11038

• MDL： MFCD27987084
• Inchi： 1S/C15H21IN6O2/c1-15(2,3)24-14(23)21-6-4-5-9(7-21)22-13-10(11(16)20-22)12(17)18-8-19-13/h8-9H,4-7H2,1-3H3,(H2,17,18,19)/t9-/m1/s1
• InChI Key： YQXAEBHPCJZKKX-SECBINFHSA-N
• SMILES： IC1C2=C(N)N=CN=C2N([C@H]2CN(C(=O)OC(C)(C)C)CCC2)N=1

Computed Properties

• Exact Mass: 444.07707 g/mol
• Monoisotopic Mass: 444.07707 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.2
• Molecular Weight: 444.27

Additional information on tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate

Introduction to Tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate (CAS No. 1276110-38-3)

Tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1276110-38-3, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery.

The molecular structure of this compound is intricately designed, featuring a piperidine core linked to a pyrazolo[3,4-d]pyrimidine moiety. The presence of an iodine atom at the 3-position of the pyrazolo[3,4-d]pyrimidine ring and an amino group at the 4-position introduces unique reactivity and potential for further chemical modifications. These structural features are crucial for its biological activity and have been the focus of numerous studies aimed at understanding its mechanisms of action.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer and inflammatory disorders. The compound Tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate has emerged as a promising candidate due to its ability to interact with multiple biological pathways. Specifically, its structure suggests potential activity as a kinase inhibitor, which is a key strategy in cancer therapy.

One of the most compelling aspects of this compound is its stereochemical configuration. The (3R) configuration of the piperidine ring is particularly important, as it can influence the binding affinity and selectivity of the molecule towards its biological targets. Research has shown that enantiomeric purity is critical in drug development, and compounds like this one are often synthesized with high stereochemical fidelity to ensure optimal pharmacological properties.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore that has been extensively studied for its biological activity. This heterocyclic system is found in several approved drugs and has demonstrated efficacy in treating various conditions. The incorporation of an iodine atom into this scaffold enhances its reactivity, allowing for further functionalization and the development of derivatives with improved properties.

Recent studies have highlighted the potential of this compound as an anti-cancer agent. The iodine atom at the 3-position can be exploited for radioactive labeling, enabling targeted therapies such as positron emission tomography (PET) imaging. This approach allows for the non-invasive monitoring of tumor progression and response to treatment, which is invaluable in clinical settings.

Furthermore, the amino group at the 4-position provides a site for covalent bonding with other molecules, facilitating the development of prodrugs or conjugates that can enhance delivery and bioavailability. These modifications can significantly improve the therapeutic efficacy of the compound while minimizing side effects.

The synthesis of Tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These methods include asymmetric synthesis to ensure the correct stereochemical configuration and protecting group strategies to prevent unwanted side reactions.

In conclusion, Tert-butyl (3R)-3-{4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl}piperidine-1-carboxylate (CAS No. 1276110-38-3) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing next-generation treatments for various diseases.